6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine

• IUPAC Name: 6-bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C8H8BrN3/c1-5-3-7(9)4-12-8(5)10-6(2)11-12/h3-4H,1-2H3
• InChI Key: ORMHPSPKPTUVNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN2C1=NC(=N2)C)Br
• Molecular Formula: C8H8BrN3
• Molecular Weight: 226.07 g/mol
• CAS No.: 1554779-20-2

Description

“6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine” is a chemical compound that belongs to the class of organic compounds known as triazolopyridines. It is used as a novel electron acceptor to construct a deep-blue bipolar fluorescent emitter.

Synthesis Analysis

The synthesis of “this compound” involves several steps. The exact process for preparing this compound is disclosed in a patent. The patent describes processes for preparing 5˗bromo˗3,4˗dimethylpyridin˗2˗amine and 6-bromo-7,8-dimethyl- [1,2,4]triazolo [1,5-a]pyridine.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H8BrN3. It has a molecular weight of 226.07. The structure of the molecule includes a bromine atom attached to a triazolopyridine ring.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. The exact physical and chemical properties such as melting point, boiling point, and density are not mentioned in the available sources.

Mechanism of Action

Target of Action

Compounds with a similar structure, such as 1,2,4-triazolo[1,5-a]pyridine, have been found to act as rorγt inverse agonists, phd-1, jak1, and jak2 inhibitors . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction .

Mode of Action

Based on its structural similarity to 1,2,4-triazolo[1,5-a]pyridine, it can be hypothesized that it may interact with its targets through a similar mechanism, potentially altering their function and leading to downstream effects .

Biochemical Pathways

Given its potential targets, it may influence pathways related to immune response, oxygen sensing, and signal transduction .

Pharmacokinetics

Information on the ADME properties (Absorption, Distribution, Metabolism, and Excretion) of 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine is currently unavailable

Result of Action

Based on its potential targets, it may have effects on immune response, oxygen sensing, and signal transduction .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound .

Advantages and Limitations for Lab Experiments

The advantages of using 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine in lab experiments include its ease of synthesis, its versatility as a building block for the synthesis of novel compounds, and its potential applications in various fields. However, its limitations include its limited solubility in water, which may make it difficult to use in certain experiments, and its potential toxicity, which may require careful handling and disposal.

Future Directions

There are several future directions for research on 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine. One area of interest is the development of new compounds based on the triazolopyridine scaffold with improved pharmacological properties. Another area of interest is the investigation of the mechanism of action of this compound and its potential as a modulator of various enzymes and receptors. Additionally, further studies are needed to explore its potential applications in materials science, such as in the development of organic electronics and sensors.

Synthesis Methods

The synthesis of 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine involves the reaction of 2,6-dimethylpyridine with sodium azide in the presence of copper(I) bromide. The reaction proceeds through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) mechanism, which results in the formation of the triazole ring. The final product is obtained by the bromination of the triazole ring using N-bromosuccinimide (NBS) in the presence of acetic acid.

Scientific Research Applications

6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine has shown promising results in various scientific research applications. It has been used as a building block for the synthesis of novel organic compounds with potential applications in medicinal chemistry. For example, it has been used as a scaffold for the development of new antiviral agents and kinase inhibitors. It has also been used in the preparation of materials with potential applications in organic electronics and sensors.